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Compound of Interest

Compound Name:
[(4-Bromophenyl)amino]acetic

acid

Cat. No.: B169987 Get Quote

As a Senior Application Scientist, this guide provides a comprehensive technical overview of

the GHS hazards and essential safety precautions for [(4-Bromophenyl)amino]acetic acid,

also known as N-(4-bromophenyl)glycine.

Technical Support Guide: [(4-
Bromophenyl)amino]acetic acid
A Note on Hazard Data: Direct and comprehensive GHS hazard data for [(4-
Bromophenyl)amino]acetic acid is not extensively published. Therefore, this guide has been

constructed by leveraging safety data from structurally analogous compounds, primarily N-(4-

Cyanophenyl)glycine[1] and 4-Bromophenylacetic acid[2], alongside established best practices

for chemical safety. This approach provides a robust and cautious safety framework. All users

must handle this compound with the recognition that it may have unknown hazards and should

be treated as hazardous until proven otherwise.[3]

Frequently Asked Questions & Troubleshooting
Q1: What is [(4-Bromophenyl)amino]acetic acid, and
what are its likely primary hazards?
[(4-Bromophenyl)amino]acetic acid is an organic compound belonging to the N-

phenylglycine family. Based on the hazard profiles of its close structural analogs, it should be

handled as a hazardous substance.[1] The primary anticipated hazards include:
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Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation upon direct contact.[1][4]

Eye Irritation: Causes serious eye irritation.[1][4]

Respiratory Irritation: The dust may cause respiratory tract irritation.[4]

Q2: How should I interpret the GHS Hazard and
Precautionary statements for my experimental
workflow?
Understanding the GHS classifications is fundamental to designing a safe experiment. The

following table summarizes the anticipated GHS information for [(4-
Bromophenyl)amino]acetic acid, based on analogous compounds.[1]

GHS Information Data

Signal Word Warning

Hazard Pictograms GHS07 (Exclamation Mark)

Hazard Statements (H)

H302: Harmful if swallowed.[5] H312: Harmful in

contact with skin.[1] H315: Causes skin

irritation.[6] H319: Causes serious eye irritation.

[6] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[7]

Precautionary Statements (P)

P261: Avoid breathing dust.[7] P264: Wash

hands and exposed skin thoroughly after

handling.[6] P270: Do not eat, drink or smoke

when using this product.[5] P271: Use only

outdoors or in a well-ventilated area.[1] P280:

Wear protective gloves/eye protection/face

protection.[6]

Causality in the Lab:
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The H302/312/332 statements indicate systemic toxicity. This means the compound doesn't

just act locally; it can be absorbed into the body through ingestion, skin contact, or inhalation

and cause harm. This is why preventing all routes of exposure is critical.

The H315/319/335 statements point to its irritant properties. The chemical can cause

inflammation upon contact with skin, eyes, and the respiratory system. The fine, powdered

nature of the solid increases the risk of aerosolization and subsequent inhalation.

Q3: What specific Personal Protective Equipment (PPE)
is mandatory when working with this compound?
A multi-layered PPE approach is required to mitigate the identified hazards.

Eye Protection: Chemical safety goggles are mandatory.[2][7] Standard safety glasses are

insufficient as dust can enter around the sides. The serious eye irritation hazard (H319)

necessitates a full seal.

Hand Protection: Nitrile gloves are required.[7] Inspect gloves for any defects before use.

Since the compound is harmful in contact with skin (H312), proper glove removal technique

(without touching the outer surface) is essential to avoid contaminating your hands.[7]

Body Protection: A standard laboratory coat must be worn and kept fully fastened. For tasks

with a higher risk of dust generation, such as weighing large quantities, consider wearing

disposable sleeves.

Respiratory Protection: All handling of the solid compound that could generate dust (e.g.,

weighing, transferring) must be performed in a certified chemical fume hood or a ventilated

enclosure.[7][8] If a fume hood is not available, a NIOSH-approved respirator with a

particulate filter (e.g., N95) is required.[4]

Q4: What are the best practices for handling and storing
[(4-Bromophenyl)amino]acetic acid?
Proper engineering controls and storage protocols are your primary defense against exposure.

Handling Protocol:
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Designate an Area: Perform all work with the compound in a designated area, preferably

within a chemical fume hood, to contain any potential spills or dust.

Avoid Dust Generation: Use spatulas and weighing techniques that minimize the creation of

airborne dust. Do not pour the powder from a height.

Grounding: To prevent fire from electrostatic discharge, use non-sparking tools and ensure

equipment is properly grounded.[8][9]

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,

even after removing gloves.[1] Decontaminate the work surface.

Storage Protocol:

Store in a tightly closed, clearly labeled container.[2][4][8]

Keep the container in a cool, dry, and well-ventilated area.[7]

Store away from incompatible materials, particularly strong oxidizing agents.[6][10]

Do not store with foodstuff containers.

Troubleshooting & Emergency Procedures
Q5: What is the correct first aid response to an
accidental exposure?
Immediate and correct action can significantly reduce the severity of an exposure. Always have

the Safety Data Sheet (SDS) available for emergency responders.[3]

If Inhaled: Immediately move the person to fresh air.[11][12][13] If breathing is difficult or has

stopped, trained personnel should provide artificial respiration.[3][6] Seek immediate medical

attention.

If on Skin: Promptly remove all contaminated clothing.[12][13] Immediately wash the affected

skin area with copious amounts of soap and water for at least 15 minutes.[2][11] Seek

medical attention if irritation develops or persists.[6]
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If in Eyes: Immediately flush the eyes with a gentle, steady stream of lukewarm water for at

least 15-20 minutes, holding the eyelids open.[6][12][13] Remove contact lenses after the

first 5 minutes if it is safe to do so.[2][13] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water.[2] Never give

anything by mouth to an unconscious person.[3][7] Seek immediate medical attention.[5]

Q6: I've spilled the powder in the lab. What is the
emergency spill response protocol?
A spill of this compound should be treated as a moderate hazard. The goal is to clean it up

without creating dust or contaminating the area further.

Step-by-Step Spill Cleanup Protocol:

Alert & Evacuate: Alert personnel in the immediate area. Evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: Before approaching the spill, don all required PPE: safety goggles, nitrile gloves,

lab coat, and if outside a fume hood, a respirator.

Contain & Clean: Gently cover the spill with an absorbent material like sand or vermiculite to

prevent it from becoming airborne.[6] Carefully sweep the material up using non-sparking

tools and place it into a labeled, sealable container for hazardous waste.[5][7] Avoid dry

sweeping which creates dust.

Decontaminate: Wipe the spill area with a wet cloth or paper towel, then wash with soap and

water. Place all cleaning materials into the hazardous waste container.

Dispose: Dispose of the sealed container and any contaminated PPE through your

institution's hazardous waste disposal program.[2][5]

Visual Workflow: Spill Response
The following diagram outlines the critical decision-making and action steps for responding to a

spill of [(4-Bromophenyl)amino]acetic acid.
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Spill Occurs

1. Alert Personnel &
Secure Area

2. Don Full PPE
(Goggles, Gloves, Coat, Respirator)

3. Cover Spill Gently
(e.g., with sand) to prevent dust

4. Sweep Material into
Labeled Waste Container

5. Decontaminate Area
with Soap & Water

6. Dispose of Waste &
Contaminated PPE via EHS

Incident Reported &
Area Safe

Click to download full resolution via product page

Caption: Emergency spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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